thiahexatroxane
thiahexatroxane
Brand Name:
Vulcanchem
CAS No.:
124325-92-4
VCID:
VC0056289
InChI:
InChI=1S/C22H22O3S/c1-3-7-17(8-4-1)18-15-20-22(16-18,19-9-5-2-6-10-19)25-24-21(23-20)11-13-26-14-12-21/h1-10,15,20H,11-14,16H2/t20-,22-/m0/s1
SMILES:
C1CSCCC12OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C22H22O3S
Molecular Weight:
366.5 g/mol
thiahexatroxane
CAS No.: 124325-92-4
Main Products
VCID: VC0056289
Molecular Formula: C22H22O3S
Molecular Weight: 366.5 g/mol
| CAS No. | 124325-92-4 |
|---|---|
| Product Name | thiahexatroxane |
| Molecular Formula | C22H22O3S |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | (4aS,7aS)-6,7a-diphenylspiro[4a,7-dihydrocyclopenta[e][1,2,4]trioxine-3,4'-thiane] |
| Standard InChI | InChI=1S/C22H22O3S/c1-3-7-17(8-4-1)18-15-20-22(16-18,19-9-5-2-6-10-19)25-24-21(23-20)11-13-26-14-12-21/h1-10,15,20H,11-14,16H2/t20-,22-/m0/s1 |
| Standard InChIKey | OPCMJIHVMJVUIF-UNMCSNQZSA-N |
| Isomeric SMILES | C1CSCCC12O[C@H]3C=C(C[C@]3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | C1CSCCC12OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | C1CSCCC12OC3C=C(CC3(OO2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Synonyms | thiahexatroxane |
| PubChem Compound | 503995 |
| Last Modified | Nov 11 2021 |
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